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Compound of Interest

Compound Name: 4-(Phenylsulfonyl)morpholine

Cat. No.: B1295087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 4-
(phenylsulfonyl)morpholine from phenylsulfonyl chloride and morpholine. It includes a

detailed experimental protocol, a summary of key quantitative data, and visualizations of the

experimental workflow and a relevant biological signaling pathway. This compound serves as a

valuable building block in medicinal chemistry, particularly in the development of novel

therapeutics.

Introduction
4-(Phenylsulfonyl)morpholine is a sulfonylated morpholine derivative that has garnered

interest in the field of drug discovery. The morpholine moiety is a privileged scaffold in

medicinal chemistry, known for improving the physicochemical properties of drug candidates.

The phenylsulfonyl group can engage in various non-covalent interactions with biological

targets. Derivatives of 4-(phenylsulfonyl)morpholine have been investigated for their

potential as anticancer agents, particularly in the context of triple-negative breast cancer, where

they have been shown to induce cell-cycle arrest and apoptosis through the modulation of

stress-related signaling pathways.[1]

The synthesis of 4-(phenylsulfonyl)morpholine is typically achieved through the nucleophilic

substitution of the chloride in phenylsulfonyl chloride by the secondary amine of morpholine.

This reaction is generally straightforward and proceeds with high efficiency under mild

conditions.[2]
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Data Summary
The following table summarizes the key quantitative data for the synthesis of 4-
(phenylsulfonyl)morpholine.

Parameter Value Reference

Molecular Formula C₁₀H₁₃NO₃S [3]

Molecular Weight 227.28 g/mol [3]

Reaction Time 2 hours [4]

Reaction Temperature Room Temperature [4]

¹H NMR (CDCl₃, 400 MHz) δ

(ppm)

7.78-7.76 (m, 2H), 7.65-7.54

(m, 3H), 3.79 (t, J=4.8 Hz, 4H),

3.10 (t, J=4.8 Hz, 4H)

[2]

¹³C NMR (CDCl₃, 100 MHz) δ

(ppm)

135.2, 133.1, 129.2, 127.6,

66.2, 46.1
[2]

Experimental Protocol
This protocol details the synthesis of 4-(phenylsulfonyl)morpholine from phenylsulfonyl

chloride and morpholine.

Materials:

Phenylsulfonyl chloride

Morpholine

Triethylamine (Et₃N)

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add

morpholine (1.0 equivalent) and dichloromethane (DCM) as the solvent.

Addition of Base: Add triethylamine (1.1 equivalents) to the solution.

Addition of Phenylsulfonyl Chloride: While stirring the solution at room temperature, add

phenylsulfonyl chloride (1.0 equivalent) dropwise using a dropping funnel.

Reaction: Stir the reaction mixture at room temperature for 2 hours.[4] Monitor the reaction

progress by thin-layer chromatography (TLC).

Work-up:

Upon completion of the reaction, wash the reaction mixture with 1 M HCl.

Separate the organic layer and wash it sequentially with saturated NaHCO₃ solution and

brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Filter the drying agent and concentrate the organic layer under reduced pressure using a

rotary evaporator to obtain the crude product.

Purification: The crude product can be purified by recrystallization or column chromatography

to yield pure 4-(phenylsulfonyl)morpholine.

Visualizations
Experimental Workflow:

The following diagram illustrates the key steps in the synthesis of 4-
(phenylsulfonyl)morpholine.
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Synthesis of 4-(Phenylsulfonyl)morpholine Workflow

Reaction

Work-up

Purification

1. Dissolve Morpholine and Triethylamine in DCM

2. Add Phenylsulfonyl Chloride Dropwise

3. Stir at Room Temperature for 2 hours

4. Wash with 1 M HCl

5. Wash with Saturated NaHCO3

6. Wash with Brine

7. Dry Organic Layer

8. Concentrate under Reduced Pressure

9. Recrystallization or Column Chromatography

10. Pure 4-(Phenylsulfonyl)morpholine

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-(Phenylsulfonyl)morpholine.
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Potential Signaling Pathway in Cancer:

Derivatives of 4-(phenylsulfonyl)morpholine have been shown to induce apoptosis in cancer

cells by modulating stress-related signaling pathways. The following diagram illustrates a

conceptual signaling pathway.[1]

Conceptual Signaling Pathway of 4-(Phenylsulfonyl)morpholine Derivatives in Cancer
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Caption: Potential signaling pathway in cancer cells affected by 4-
(phenylsulfonyl)morpholine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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